1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene
Overview
Description
1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene is a chemical compound with the molecular formula C8H5ClF4 . Its molecular weight is 212.572 . The IUPAC Standard InChI is InChI=1S/C8H5ClF4/c9-7(8(11,12)13)5-1-3-6(10)4-2-5/h1-4,7H
.
Molecular Structure Analysis
The molecular structure of 1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene can be viewed using Java or Javascript . The structure is also available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene is a solid . Its empirical formula is C8H5ClF4 . The InChI code is1S/C8H5ClF4/c9-8(10,11)6-7-4-2-1-3-5-7/h1-5H,6H2
.
Scientific Research Applications
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Chemical Analysis
- Application : “1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene” is a chemical compound with the molecular formula C8H5ClF4 . It’s used in chemical analysis and research.
- Method of Application : The compound can be analyzed using various techniques such as Gas Chromatography .
- Results : The compound has a molecular weight of 212.572 .
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Nucleophilic Aromatic Substitution
- Application : This compound could potentially be used in nucleophilic aromatic substitution reactions . These are reactions in which one of the substituents in an aromatic ring is replaced by a nucleophile .
- Method of Application : The specific methods of application would depend on the reaction being performed. A Meisenheimer complex is a negatively charged intermediate formed by the attack of a nucleophile upon one of the aromatic-ring carbons during the course of a nucleophilic aromatic substitution reaction .
- Results : The outcomes would depend on the specific reaction being performed. Nucleophilic aromatic substitution can often lead to products with unique properties due to the presence of the nucleophile .
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Chemical Database
- Application : This compound is listed in chemical databases like the NIST Chemistry WebBook and CAS Common Chemistry . These databases are used by researchers and scientists to find information about various chemical compounds.
- Method of Application : Users can search for “1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene” in these databases to find information such as its molecular weight, structure, and other properties .
- Results : The compound has a molecular weight of 212.572 .
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Anesthetic
- Application : Fluorinated compounds like “1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene” could potentially be used in the synthesis of anesthetics like Isoflurane .
- Method of Application : The compound could be incorporated into the anesthetic molecule during the synthesis process. The specific methods would depend on the anesthetic being synthesized .
- Results : The outcomes would depend on the specific anesthetic being synthesized. Incorporating fluorinated compounds can often improve the anesthetic’s properties .
Safety And Hazards
The compound is classified as an Eye Irritant (category 2), Skin Irritant (category 2), and STOT SE (category 3) . Precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and if on skin: washing with plenty of soap and water .
properties
IUPAC Name |
1-chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClF4/c9-6-2-1-5(3-7(6)10)4-8(11,12)13/h1-3H,4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKFRUOLUWWWYBS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CC(F)(F)F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClF4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.57 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-2-fluoro-4-(2,2,2-trifluoroethyl)benzene |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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